Cas no 674793-32-9 (5-chloro-2-fluorobenzamidine hydrochloride)

• Product Name: 5-chloro-2-fluorobenzamidine hydrochloride
• CAS No: 674793-32-9
• MF: C₇H₆ClFN₂
• MW: 172.58734369278
• MDL: MFCD09745080
• CID: 842051
• PubChem ID: 21930979
• Update Time: 2025-10-28

5-chloro-2-fluorobenzamidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluorobenzamidine
• 5-chloro-2-fluorobenzamidine hydrochloride
• 5-chloro-2-fluoroBenzenecarboximidamide
• 5-Chloro-2-fluorobenzimidamide
• 5-CHLORO-2-FLUOROBENZIMIDAMIDE HYDROCHLORIDE
• Benzenecarboximidamide, 5-chloro-2-fluoro-
• 2F,5Cl benzamide
• 2F,5Cl benzamidine
• 2-fluoro-5-chlorobenzamidine
• 5-Chloro-2-Fluorobenzene-1-Carboximidamide Hydrochloride
• 5-Chloro-2-fluoro-benzamidine
• SROQEVHFERCATR-UHFFFAOYSA-N
• A25856
• 2-Fluoro-5-chlorobenzamidine;5-chloro-2-fluorobenzimidamide hydrochloride
• FT-0762275
• 5-Chloro-2-fluorobenzene-1-carboximidamide
• AKOS006332432
• MFCD09745080
• CS-0268810
• C90520
• SCHEMBL2199382
• 674793-32-9
• DTXSID00620267
• EN300-1983432
• 2-fluoro-5-chloro-benzamidine
• DB-073881

• MDL： MFCD09745080
• Inchi： 1S/C7H6ClFN2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H3,10,11)
• InChI Key： SROQEVHFERCATR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=N)N)=C1)F

Computed Properties

• Exact Mass: 172.02000
• Monoisotopic Mass: 172.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 255℃
• Flash Point: 108℃
• PSA: 49.87000
• LogP: 2.56320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-chloro-2-fluorobenzamidine hydrochloride

Comprehensive Overview of 5-Chloro-2-Fluorobenzamidine Hydrochloride (CAS No. 674793-32-9): Properties, Applications, and Industry Insights

5-Chloro-2-fluorobenzamidine hydrochloride (CAS No. 674793-32-9) is a high-value benzamidine derivative widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its chloro and fluoro substituents, has garnered significant attention due to its role as a key intermediate in synthesizing bioactive molecules. Its molecular formula, C₇H₇ClFN₂·HCl, and precise structural features make it indispensable for modern drug discovery pipelines.

In recent years, the demand for halogenated benzamidines like 5-chloro-2-fluorobenzamidine HCl has surged, driven by trends in targeted drug design and covalent inhibitor development. Researchers frequently search for "CAS 674793-32-9 suppliers" or "5-chloro-2-fluorobenzamidine hydrochloride solubility," reflecting its practical challenges in formulation. The compound’s amidine group offers unique binding properties, enabling interactions with serine proteases—a hotspot in oncology and anti-inflammatory therapeutic development.

From a synthetic chemistry perspective, 674793-32-9 exemplifies the growing importance of fluorinated building blocks. Fluorination enhances metabolic stability and membrane permeability, addressing common queries like "how to improve drug bioavailability." Its hydrochloride salt form ensures improved handling and storage stability, critical for industrial-scale applications. Analytical data (e.g., HPLC purity ≥98%) and spectral profiles (NMR, MS) further validate its reliability for high-throughput screening.

Beyond pharmaceuticals, this compound intersects with green chemistry initiatives. Searches for "eco-friendly benzamidine synthesis" highlight the industry’s shift toward sustainable halogenation methods. Innovations in catalytic fluorination and flow chemistry have reduced waste generation during its production, aligning with ESG (Environmental, Social, and Governance) goals.

Regulatory compliance remains a priority for users of 5-chloro-2-fluorobenzamidine HCl. While not classified as hazardous under major chemical inventories, proper material safety data sheets (MSDS) and REACH certification are essential for global trade. The compound’s stability under ambient conditions (25°C storage recommendations) and compatibility with common solvents (DMSO, ethanol) are frequently documented in technical literature.

Looking ahead, CAS 674793-32-9 is poised to play a pivotal role in precision medicine, particularly in kinase inhibitor and GPCR modulator research. Its structural versatility supports fragment-based drug discovery—a trending topic in AI-driven molecular design. As patent landscapes evolve, this compound continues to appear in filings related to antiviral and neurodegenerative disease therapies, answering search queries like "new benzamidine applications 2024."